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Compound of Interest

Compound Name: DAC 1

Cat. No.: B1176008 Get Quote

For researchers, scientists, and drug development professionals, maintaining the integrity of

peptides in solution is paramount to ensure experimental accuracy and therapeutic efficacy.

This technical support center provides in-depth troubleshooting guides and frequently asked

questions (FAQs) to address the challenges of CJC-1295 DAC degradation in solution.

Frequently Asked Questions (FAQs)
Q1: What is CJC-1295 DAC and how does its structure influence its stability?

CJC-1295 DAC is a synthetic analogue of Growth Hormone-Releasing Hormone (GHRH). It is

a 29-amino acid peptide that has been modified to extend its half-life and improve its stability

compared to native GHRH.[1] The key structural modifications include:

Drug Affinity Complex (DAC): A maleimidopropionyl group is attached to the lysine at the C-

terminus. This allows the peptide to covalently bind to serum albumin, protecting it from rapid

enzymatic degradation and renal clearance, thereby extending its half-life to approximately

6-8 days.[2][3]

Amino Acid Substitutions: Four amino acid substitutions are made in the GHRH (1-29)

sequence to enhance stability:

Position 2: Alanine is replaced with D-Alanine to increase resistance to dipeptidyl

peptidase-IV (DPP-IV) cleavage.
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Position 8: Asparagine is replaced with Glutamine to reduce the likelihood of asparagine

rearrangement and amide hydrolysis (deamidation).[1]

Position 15: Glycine is replaced with Alanine to enhance bioactivity.[1]

Position 27: Methionine is replaced with Leucine to prevent oxidation of the methionine

residue.[1]

Q2: What are the primary pathways of CJC-1295 DAC degradation in solution?

Like other peptides, CJC-1295 DAC is susceptible to several degradation pathways in an

aqueous environment:

Hydrolysis: Cleavage of peptide bonds, which can be catalyzed by acidic or basic conditions.

Oxidation: Although the methionine residue has been replaced, other amino acids can still be

susceptible to oxidation, particularly if the solution is exposed to oxygen or contains oxidizing

agents.

Deamidation: The replacement of asparagine with glutamine significantly reduces, but may

not entirely eliminate, the potential for deamidation over long periods or under harsh

conditions.

Photodegradation: Exposure to light, especially UV radiation, can induce degradation of the

peptide.

Aggregation: Peptides can self-associate to form aggregates, which can lead to loss of

solubility and biological activity.

Q3: What are the ideal storage conditions for lyophilized and reconstituted CJC-1295 DAC?

To minimize degradation, adhere to the following storage recommendations:
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Form
Storage
Temperature

Duration Additional Notes

Lyophilized Powder -20°C
Long-term (months to

years)
Protect from light.

2-8°C
Short-term (weeks to

months)
Protect from light.

Reconstituted Solution 2-8°C Up to 30 days

Protect from light. Do

not freeze. Avoid

repeated temperature

fluctuations.

Data compiled from multiple sources.

Troubleshooting Guide
This guide addresses common issues encountered during the handling and storage of CJC-

1295 DAC solutions.

Problem 1: Loss of Peptide Potency Over Time

Possible Causes:

Improper Storage Temperature: Storing the reconstituted solution at room temperature or

inconsistent refrigeration can accelerate degradation.

Incorrect pH of Reconstitution Solvent: The pH of the solution can significantly impact the

rate of hydrolysis and deamidation.

Extended Storage in Solution: Even under ideal conditions, reconstituted peptides have a

limited shelf life.

Light Exposure: Photodegradation can occur if the solution is not protected from light.

Solutions:
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Verify Storage Conditions: Ensure the reconstituted solution is consistently stored at 2-8°C.

Use a calibrated thermometer to monitor the refrigerator temperature.

Optimize Reconstitution Solvent: Use bacteriostatic water for injection (containing 0.9%

benzyl alcohol) to inhibit microbial growth. The optimal pH for stability of many peptides is

slightly acidic (around pH 5-6). If using other buffers, ensure they are compatible and

validated for peptide stability.

Prepare Fresh Solutions: For critical experiments, it is best to use freshly reconstituted CJC-

1295 DAC. If storing for a short period, aliquot the solution into smaller volumes to avoid

repeated freeze-thaw cycles if frozen (though refrigeration is generally recommended for

reconstituted CJC-1295 DAC).

Protect from Light: Store vials in a dark container or wrap them in aluminum foil to prevent

photodegradation.

Problem 2: Cloudiness or Precipitation in the Reconstituted Solution

Possible Causes:

Aggregation: The peptide may be forming insoluble aggregates. This can be triggered by

improper reconstitution technique, temperature fluctuations, or an inappropriate solvent.

Microbial Contamination: If not handled under sterile conditions, bacteria or fungi can grow in

the solution.

Incorrect Solvent: Using a solvent that is not suitable for peptide reconstitution can lead to

precipitation.

Solutions:

Gentle Reconstitution: When adding the solvent, allow it to gently run down the side of the

vial. Do not shake or vortex the vial. Instead, gently swirl or roll it to dissolve the lyophilized

powder.

Aseptic Technique: Use sterile syringes, needles, and vials during reconstitution. Work in a

laminar flow hood if possible. The use of bacteriostatic water can help prevent microbial
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growth.

Use Recommended Solvent: Reconstitute with bacteriostatic water for injection or sterile

water for injection.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized CJC-1295 DAC

Materials:

Vial of lyophilized CJC-1295 DAC

Bacteriostatic water for injection (0.9% benzyl alcohol)

Sterile syringe and needle

Alcohol swabs

Procedure:

Allow the vial of lyophilized CJC-1295 DAC and the bacteriostatic water to come to room

temperature.

Clean the rubber stoppers of both vials with an alcohol swab.

Using a sterile syringe, draw up the desired volume of bacteriostatic water. The volume will

depend on the desired final concentration.

Slowly inject the bacteriostatic water into the vial of CJC-1295 DAC, angling the needle so

that the water runs down the side of the vial.

Gently swirl the vial until the powder is completely dissolved. Do not shake.

Label the vial with the date of reconstitution and the final concentration.

Store the reconstituted solution at 2-8°C, protected from light.

Protocol 2: Stability-Indicating High-Performance Liquid Chromatography (HPLC) Method
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This protocol provides a general framework for a stability-indicating HPLC method to assess

the purity of CJC-1295 DAC and detect degradation products. Method optimization may be

required based on the specific equipment and degradation products of interest.

Instrumentation and Columns:

HPLC system with a UV detector

Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

Mobile Phase:

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

Mobile Phase B: 0.1% TFA in acetonitrile

Chromatographic Conditions:

Gradient: A linear gradient from 20% to 60% Mobile Phase B over 30 minutes is a common

starting point for peptides of this size.

Flow Rate: 1.0 mL/min

Detection Wavelength: 214 nm or 280 nm

Column Temperature: 30°C

Injection Volume: 20 µL

Sample Preparation:

Dilute the reconstituted CJC-1295 DAC solution to a suitable concentration (e.g., 1 mg/mL)

with Mobile Phase A.

Data Analysis:

The purity of CJC-1295 DAC is determined by calculating the peak area of the main peak as

a percentage of the total peak area of all peaks in the chromatogram.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Degradation is indicated by a decrease in the main peak area and the appearance of new

peaks corresponding to degradation products.

Visualizations
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Caption: GHRH Signaling Pathway Activated by CJC-1295 DAC.
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Caption: Workflow for Forced Degradation Study of CJC-1295 DAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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